Cas no 105315-95-5 (Benzenamine, 2-chloro-4-(4-morpholinyl)-)

• Product Name: Benzenamine, 2-chloro-4-(4-morpholinyl)-
• CAS No: 105315-95-5
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 1152389
• PubChem ID: 18549575
• Update Time: 2025-10-30

Benzenamine, 2-chloro-4-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-4-(4-morpholinyl)-
• 2-chloro-4-morpholin-4-yl-phenylamine
• SCHEMBL2087597
• CHEMBL5194228
• starbld0028428
• GEJFFFJUVXSVCT-UHFFFAOYSA-N
• EN300-3530727
• DB-303051
• BDBM50600336
• 2-chloro-4-morpholin-4-ylaniline
• 2-chloro-4-morpholinoaniline
• 2-chloro-4-(morpholin-4-yl)aniline
• 105315-95-5
• CS-0499227
• AKOS019067094

• Inchi： 1S/C10H13ClN2O/c11-9-7-8(1-2-10(9)12)13-3-5-14-6-4-13/h1-2,7H,3-6,12H2
• InChI Key： GEJFFFJUVXSVCT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCOCC1)N

Computed Properties

• Exact Mass: 212.07179
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Benzenamine, 2-chloro-4-(4-morpholinyl)-

Benzenamine, 2-chloro-4-(4-morpholinyl) (CAS No. 105315-95-5): An Overview of Its Structure, Properties, and Applications

Benzenamine, 2-chloro-4-(4-morpholinyl) (CAS No. 105315-95-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Chloro-4-(4-morpholinyl)aniline, is characterized by its unique chemical structure, which combines a chlorinated benzene ring with a morpholine substituent. This combination imparts specific properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of Benzenamine, 2-chloro-4-(4-morpholinyl) is C₁₀H₁₃ClN₂O, and its molecular weight is approximately 208.67 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic processes where aqueous conditions need to be avoided.

In terms of its chemical structure, the presence of the chloro group at the 2-position of the benzene ring and the morpholine substituent at the 4-position are crucial for its reactivity and biological activity. The chloro group can participate in various substitution reactions, making it a useful starting material for the synthesis of more complex molecules. The morpholine moiety, on the other hand, imparts additional functionalities that can enhance the compound's solubility and stability in biological systems.

Benzenamine, 2-chloro-4-(4-morpholinyl) has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of research involves its use as an intermediate in the synthesis of antifungal agents. Recent studies have shown that compounds derived from this intermediate exhibit potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. These findings have significant implications for the development of new antifungal drugs to combat resistant fungal infections.

Beyond antifungal applications, Benzenamine, 2-chloro-4-(4-morpholinyl) has also been explored for its potential as a lead compound in the development of anticancer drugs. Research has demonstrated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves targeting specific signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings suggest that Benzenamine, 2-chloro-4-(4-morpholinyl) could serve as a valuable scaffold for the design of novel anticancer agents.

In addition to its medicinal applications, Benzenamine, 2-chloro-4-(4-morpholinyl) has found use in the agrochemical industry. It serves as an intermediate in the synthesis of herbicides and fungicides that are effective against a wide range of plant pathogens. The unique chemical structure of this compound allows for the design of agrochemicals with improved efficacy and reduced environmental impact.

The synthesis of Benzenamine, 2-chloro-4-(4-morpholinyl) typically involves several steps. One common approach is to start with 2-chloroaniline and react it with morpholine under appropriate conditions to form the desired product. This reaction can be optimized by varying parameters such as temperature, solvent, and catalyst to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable synthetic methods that minimize waste and reduce environmental impact.

In conclusion, Benzenamine, 2-chloro-4-(4-morpholinyl) (CAS No. 105315-95-5) is a multifunctional compound with a wide range of applications in medicinal chemistry and agrochemicals. Its unique chemical structure makes it an attractive starting material for the synthesis of biologically active molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemical and pharmaceutical research.